Cas no 1805127-85-8 (6-Cyano-4,5-dibromopyrimidine)

• Product Name: 6-Cyano-4,5-dibromopyrimidine
• CAS No: 1805127-85-8
• MF: C₅HBr₂N₃
• MW: 262.889538526535
• CID: 4826603
• Update Time: 2023-08-19

6-Cyano-4,5-dibromopyrimidine Chemical and Physical Properties

Names and Identifiers

• 6-Cyano-4,5-dibromopyrimidine

• Inchi： 1S/C5HBr2N3/c6-4-3(1-8)9-2-10-5(4)7/h2H
• InChI Key： OMXZQOOHRJIZGZ-UHFFFAOYSA-N
• SMILES： BrC1=C(N=CN=C1C#N)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 164
• XLogP3: 2
• Topological Polar Surface Area: 49.6